N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide

• IUPAC Name: N-(2-cyclohexylsulfanylethyl)-4-fluorobenzamide
• InChI: InChI=1S/C15H20FNOS/c16-13-8-6-12(7-9-13)15(18)17-10-11-19-14-4-2-1-3-5-14/h6-9,14H,1-5,10-11H2,(H,17,18)
• InChI Key: SWOXJIKLFKOAJH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)SCCNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H20FNOS
• Molecular Weight: 281.4 g/mol

Description

N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide, also known as CTH-FB, is a compound that has gained attention in the scientific community due to its potential applications in research. This compound is a small molecule that has been found to have several unique properties, making it useful for various scientific studies.

Mechanism of Action

The mechanism of action of N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. It has also been suggested that N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide may induce apoptosis by activating certain signaling pathways in cells.
Biochemical and physiological effects:
N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide has been found to have several biochemical and physiological effects. In addition to its anti-cancer properties, studies have suggested that N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide may also have anti-inflammatory and antioxidant effects. It has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide in lab experiments is its high purity and stability. This makes it easier to work with and ensures that the results obtained are reliable. However, one of the limitations of using N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide is its high cost, which may limit its use in some research studies.

Future Directions

There are several future directions for the use of N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide in scientific research. One potential area of research is in the development of new cancer therapies. Studies have shown that N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide has potent anti-cancer properties, making it a promising candidate for the development of new drugs. Another potential area of research is in the treatment of neurodegenerative diseases. Studies have suggested that N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide may have neuroprotective effects, making it a potential candidate for the treatment of diseases such as Alzheimer's and Parkinson's.
In conclusion, N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide is a compound that has several unique properties, making it useful for various scientific studies. Its anti-cancer, anti-inflammatory, and neuroprotective properties make it a promising candidate for the development of new therapies. However, further research is needed to fully understand its mechanism of action and potential applications in scientific research.

Scientific Research Applications

N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide has been found to have several potential applications in scientific research. One of the most significant uses of this compound is in cancer research. Studies have shown that N-[2-(cyclohexylthio)ethyl]-4-fluorobenzamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This makes it a promising candidate for the development of new cancer therapies.